(2Z)-2-{4-[2-(3,4-dimethylphenoxy)ethoxy]-3-ethoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• Molecular Formula: C28H26N2O4S
• Molecular Weight: 486.6 g/mol
• IUPAC Name: (2Z)-2-[[4-[2-(3,4-dimethylphenoxy)ethoxy]-3-ethoxyphenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C28H26N2O4S/c1-4-32-25-16-20(10-12-24(25)34-14-13-33-21-11-9-18(2)19(3)15-21)17-26-27(31)30-23-8-6-5-7-22(23)29-28(30)35-26/h5-12,15-17H,4,13-14H2,1-3H3/b26-17-
• InChI Key: RHJAPXIOKYKXTG-ONUIUJJFSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N3C4=CC=CC=C4N=C3S2)OCCOC5=CC(=C(C=C5)C)C
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N3C4=CC=CC=C4N=C3S2)OCCOC5=CC(=C(C=C5)C)C

Description

(2Z)-2-{4-[2-(3,4-dimethylphenoxy)ethoxy]-3-ethoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a novel compound that has shown potential for use in scientific research.

Mechanism of Action

The mechanism of action of (2Z)-2-{4-[2-(3,4-dimethylphenoxy)ethoxy]-3-ethoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood. However, it has been hypothesized that the compound binds to microtubules and disrupts their function, leading to cell death in cancer cells. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
(2Z)-2-{4-[2-(3,4-dimethylphenoxy)ethoxy]-3-ethoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been shown to have minimal toxicity in vitro and in vivo. The compound does not affect cell viability or proliferation in normal cells, indicating that it may have a selective effect on cancer cells. Additionally, the compound has been shown to induce apoptosis in cancer cells, suggesting that it may have potential as a cancer therapeutic.

Advantages and Limitations for Lab Experiments

One advantage of using (2Z)-2-{4-[2-(3,4-dimethylphenoxy)ethoxy]-3-ethoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments is its high selectivity for microtubules. This allows for precise imaging of microtubule dynamics in live cells. Additionally, the compound has minimal toxicity, making it suitable for use in in vivo studies. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability in vivo.

Future Directions

There are several future directions for research on (2Z)-2-{4-[2-(3,4-dimethylphenoxy)ethoxy]-3-ethoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. One potential direction is to further investigate the mechanism of action of the compound and its effects on microtubule dynamics. Another direction is to explore the potential use of this compound as a cancer therapeutic in animal models. Additionally, the development of more water-soluble derivatives of this compound may improve its bioavailability in vivo.

Synthesis Methods

The synthesis of (2Z)-2-{4-[2-(3,4-dimethylphenoxy)ethoxy]-3-ethoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one involves the reaction of 2-mercaptobenzimidazole with 4-(2-bromoethoxy)-3-ethoxybenzaldehyde in the presence of potassium carbonate. The resulting intermediate is then reacted with 3,4-dimethylphenol in the presence of potassium carbonate to yield the final product. This synthesis method has been optimized to produce high yields of the compound.

Scientific Research Applications

(2Z)-2-{4-[2-(3,4-dimethylphenoxy)ethoxy]-3-ethoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has shown potential for use in scientific research as a fluorescent probe for imaging cellular structures. The compound has been shown to selectively bind to microtubules in live cells and can be used to visualize microtubule dynamics in real-time. Additionally, the compound has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for cancer therapy.